Cas no 28598-81-4 (Ethyl 9-bromononanoate)
Ethyl 9-bromononanoate is a brominated ester compound with the molecular formula C11H21BrO2. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of ω-functionalized carboxylic acid derivatives and long-chain aliphatic compounds. The bromine substituent at the terminal position enables further functionalization through nucleophilic substitution or cross-coupling reactions, making it valuable for constructing complex molecular architectures. Its ester group offers additional reactivity for hydrolysis or transesterification. The compound is typically a clear to pale yellow liquid with moderate stability under standard conditions. It finds applications in pharmaceutical research, polymer chemistry, and the synthesis of specialty chemicals requiring precise alkyl chain modifications.
Ethyl 9-bromononanoate structure
Product Name:Ethyl 9-bromononanoate
CAS No:28598-81-4
MF:C11H21BrO2
MW:265.18724322319
MDL:MFCD06797065
CID:239801
PubChem ID:87565155
Update Time:2025-06-11
Ethyl 9-bromononanoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 9-bromononanoate
- Nonanoic acid,9-bromo-, ethyl ester
- (8-carboxyethyl)octyl bromide
- 9-Brom-nonansaeure-aethylester
- 9-bromo-nonanoic acid ethyl ester
- 9-Bromononanoic Acid Ethyl Ester
- Nonanoic acid, 9-bromo-, ethyl ester
- KXZBPLOPBKIUTC-UHFFFAOYSA-N
- 9-Bromononanoic acid, ethyl ester
- Ethyl9-bromononanoate
- ethyl 9-bromanylnonanoate
- Ethyl 9-bromononanoate #
- VZ32170
- B2324
- T70716
- FT-0638788
- DTXSID90951456
- A819505
- SY054080
- MFCD06797065
- ethyl?1-(3-isopropylphenyl)-1H-1,2,4-triazole-3-carboxylate
- SCHEMBL1005765
- CS-0151580
- AKOS022184013
- 2881-62-1
- 28598-81-4
- DB-047418
-
- MDL： MFCD06797065
- Inchi： 1S/C11H21BrO2/c1-2-14-11(13)9-7-5-3-4-6-8-10-12/h2-10H2,1H3
- InChI Key： KXZBPLOPBKIUTC-UHFFFAOYSA-N
- SMILES： BrCCCCCCCCC(=O)OCC
Computed Properties
- Exact Mass: 264.07200
- Monoisotopic Mass: 264.07249 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 10
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.9
- Topological Polar Surface Area: 26.3
- Molecular Weight: 265.19
Experimental Properties
- Color/Form: Not determined
- Density: 1.17
- Boiling Point: 180°C/30mmHg(lit.)
- Refractive Index: 1.4590-1.4630
- PSA: 26.30000
- LogP: 3.67510
- Solubility: Not determined
Ethyl 9-bromononanoate Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Ethyl 9-bromononanoate Customs Data
- HS CODE：2915900090
- Customs Data：
China Customs Code:
2915900090Overview:
2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%
Ethyl 9-bromononanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E156534-1G |
Ethyl 9-bromononanoate |
28598-81-4 | >95.0%(GC) | 1g |
¥462.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E156534-250mg |
Ethyl 9-bromononanoate |
28598-81-4 | >95.0%(GC) | 250mg |
¥283.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E156534-5G |
Ethyl 9-bromononanoate |
28598-81-4 | >95.0%(GC) | 5g |
¥1768.90 | 2023-09-03 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X70915-1g |
Ethyl 9-bromononanoate |
28598-81-4 | ≥95% | 1g |
¥658.0 | 2023-09-05 | |
| TRC | E941408-50mg |
Ethyl 9-Bromononanoate |
28598-81-4 | 50mg |
$ 70.00 | 2022-06-05 | ||
| TRC | E941408-100mg |
Ethyl 9-Bromononanoate |
28598-81-4 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E941408-500mg |
Ethyl 9-Bromononanoate |
28598-81-4 | 500mg |
$ 340.00 | 2022-06-05 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E867171-1g |
Ethyl 9-Bromononanoate |
28598-81-4 | ≥95% | 1g |
￥1,767.00 | 2022-01-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | JU477-1g |
Ethyl 9-bromononanoate |
28598-81-4 | 95.0%(GC) | 1g |
￥2077.0 | 2022-05-30 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E867171-200mg |
Ethyl 9-Bromononanoate |
28598-81-4 | ≥95% | 200mg |
￥685.00 | 2022-01-10 |
Ethyl 9-bromononanoate Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:28598-81-4)ETHYL 9-BROMONONANOATE
Order Number:sfd9660
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:28598-81-4)9-溴壬酸乙酯
Order Number:LE27032052
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:02
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:28598-81-4)Ethyl 9-bromononanoate
Order Number:A819505
Stock Status:in Stock
Quantity:25g/10g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:09
Price ($):459.0/229.0
Email:sales@amadischem.com
Ethyl 9-bromononanoate Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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